Cas no 199461-16-0 (Benzoic acid, 3-(fluorosulfonyl)-4-methoxy-)

• Product Name: Benzoic acid, 3-(fluorosulfonyl)-4-methoxy-
• CAS No: 199461-16-0
• MF: C₈H₇FO₅S
• MW: 234.201585054398
• CID: 5085425
• PubChem ID: 309902
• Update Time: 2024-11-07

Benzoic acid, 3-(fluorosulfonyl)-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• 3-(FLUOROSULFONYL)-4-METHOXYBENZOIC ACID
• Benzoic acid, 3-(fluorosulfonyl)-4-methoxy-
• NSC212362
• 3-fluorosulfonyl-4-methoxybenzoic acid
• 3-(FLUOROSULFONYL)-P-ANISIC ACID
• AKOS023552895
• TXPKNOFHNYQSLR-UHFFFAOYSA-N
• Z1509470707
• F75395
• BS-52581
• EN300-703175
• NSC-212362
• 3-(FLUOROSULFONYL)-4-METHOXYBENZOICACID
• CS-0258495
• 199461-16-0

• Inchi： 1S/C8H7FO5S/c1-14-6-3-2-5(8(10)11)4-7(6)15(9,12)13/h2-4H,1H3,(H,10,11)
• InChI Key： TXPKNOFHNYQSLR-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=O)O)C=CC=1OC)(=O)(=O)F

Computed Properties

• Exact Mass: 233.99982266g/mol
• Monoisotopic Mass: 233.99982266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 89